Cas no 2679829-52-6 (rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine)

• Product Name: rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine
• CAS No: 2679829-52-6
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 5645657
• PubChem ID: 165909277
• Update Time: 2025-08-04

rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine Chemical and Physical Properties

Names and Identifiers

• 2679829-52-6
• EN300-28270981
• rac-1-[(4aR,8aS)-decahydroquinolin-4a-yl]methanamine
• rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine

• Inchi： 1S/C10H20N2/c11-8-10-5-2-1-4-9(10)12-7-3-6-10/h9,12H,1-8,11H2/t9-,10+/m0/s1
• InChI Key： MBPYAOKVPIWPFL-VHSXEESVSA-N
• SMILES： N1CCC[C@@]2(CN)CCCC[C@H]12

Computed Properties

• Exact Mass: 168.162648646g/mol
• Monoisotopic Mass: 168.162648646g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38Ų

Additional information on rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine

Comprehensive Overview of rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine (CAS No. 2679829-52-6)

rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine (CAS No. 2679829-52-6) is a stereochemically complex organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its decahydroquinoline backbone, is a subject of interest due to its potential applications in drug discovery and development. The rac- prefix indicates the racemic nature of the compound, meaning it consists of equal parts of both enantiomers, which can be crucial for understanding its biological activity and synthetic pathways.

The structural uniqueness of rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine lies in its decahydroquinoline core, a saturated heterocyclic system that offers stability and versatility in chemical modifications. Researchers are particularly intrigued by its methanamine functional group, which can serve as a key pharmacophore in medicinal chemistry. The compound's CAS No. 2679829-52-6 is often searched in databases like SciFinder and Reaxys, highlighting its relevance in academic and industrial settings.

In recent years, the demand for stereochemically defined compounds has surged, driven by advancements in asymmetric synthesis and chiral drug development. rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine fits into this trend as a model substrate for studying stereoselective reactions. Its decahydroquinoline scaffold is also found in natural products and bioactive molecules, making it a valuable target for synthetic chemists.

One of the most frequently asked questions about this compound is its synthetic accessibility. Given the complexity of its decahydroquinoline ring system, researchers often explore multi-step synthetic routes involving catalytic hydrogenation or cyclization strategies. The rac- form adds another layer of complexity, as separation of enantiomers may be required for specific applications. This has led to a growing interest in chiral resolution techniques and enantioselective catalysis.

The compound's potential biological activities are another hot topic. While detailed pharmacological data may be limited, analogs of decahydroquinoline derivatives have shown promise in targeting neurological and metabolic disorders. This has spurred investigations into the structure-activity relationships (SAR) of rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine, with a focus on optimizing its physicochemical properties for drug-like behavior.

From a green chemistry perspective, the synthesis of rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine aligns with the push for sustainable methodologies. Researchers are exploring catalytic processes and solvent-free conditions to minimize environmental impact. This resonates with the broader scientific community's emphasis on eco-friendly synthesis and atom economy.

In summary, rac-1-(4aR,8aS)-decahydroquinolin-4a-ylmethanamine (CAS No. 2679829-52-6) is a compound of significant academic and industrial interest. Its decahydroquinoline scaffold, racemic nature, and methanamine functionality make it a versatile candidate for diverse applications. As research progresses, this compound is likely to remain at the forefront of discussions in medicinal chemistry, asymmetric synthesis, and drug discovery.